Cas no 1056418-53-1 (Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate)

Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate is a heterocyclic compound featuring a pyridine core substituted with a chloromethyl group and a carboxylate ester at the 5- and 3-positions, respectively, along with an additional pyridinyl moiety at the 2-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both electron-withdrawing (chloro) and electron-donating (ester) groups enhances its reactivity in cross-coupling and nucleophilic substitution reactions. Its stability under standard conditions and compatibility with common organic solvents further contribute to its utility in multistep synthetic routes. The compound is typically handled under controlled conditions due to its potential sensitivity to hydrolysis.

Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate structure

1056418-53-1 structure

Product Name:Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate

CAS No:1056418-53-1

MF:C₁₂H₉ClN₂O₂

MW:248.665061712265

CID:2109531

Update Time:2025-06-07

Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5-chloro-2-(pyridin-3-yl)nicotinate
- Methyl 5-chloro-2,3'-bipyridine-3-carboxylate
- ZBUVSDFYQXFILC-UHFFFAOYSA-N
- Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate
- Inchi： 1S/C12H9ClN2O2/c1-17-12(16)10-5-9(13)7-15-11(10)8-3-2-4-14-6-8/h2-7H,1H3
- InChI Key： ZBUVSDFYQXFILC-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C2C=NC=CC=2)C(C(=O)OC)=C1

Computed Properties

Exact Mass: 248.035
Monoisotopic Mass: 248.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.1

Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001675-250mg	Methyl 5-chloro-2-(pyridin-3-yl)nicotinate	1056418-53-1	95%	250mg	$1029.00	2023-09-04
Alichem	A029001675-500mg	Methyl 5-chloro-2-(pyridin-3-yl)nicotinate	1056418-53-1	95%	500mg	$1668.15	2023-09-04
Alichem	A029001675-1g	Methyl 5-chloro-2-(pyridin-3-yl)nicotinate	1056418-53-1	95%	1g	$2952.90	2023-09-04